5-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: 5-methyl-N-pyridin-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2OS/c1-10-2-3-13-11(8-10)9-14(19-13)15(18)17-12-4-6-16-7-5-12/h4-7,9-10H,2-3,8H2,1H3,(H,16,17,18)
• InChI Key: KZWGOQZSFQVHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C=C(S2)C(=O)NC3=CC=NC=C3
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

5-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (also known as CP-55940) is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s and has since been the subject of numerous scientific studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

CP-55940 acts on the endocannabinoid system, which is a complex network of receptors and signaling molecules that play a key role in regulating various physiological processes such as pain, inflammation, and mood. Specifically, CP-55940 binds to the CB1 and CB2 receptors, which are found throughout the body and brain, and modulates their activity to produce its effects.
Biochemical and Physiological Effects:
CP-55940 has been shown to produce a range of biochemical and physiological effects, including analgesia (pain relief), anti-inflammatory effects, and anticonvulsant effects. It has also been shown to have neuroprotective properties and to modulate the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

CP-55940 has several advantages for use in laboratory experiments, including its high potency and selectivity for the CB1 and CB2 receptors, which allows for more precise and targeted studies. However, it also has limitations, such as its potential for toxicity and the need for specialized equipment and expertise to handle and administer the compound safely.

Future Directions

There are several potential future directions for research on CP-55940, including further investigations into its potential therapeutic applications for pain, inflammation, and neurological disorders. Additionally, research could focus on developing new synthetic cannabinoids with improved safety profiles and fewer side effects, as well as investigating the potential for using CP-55940 as a tool for studying the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders such as epilepsy and multiple sclerosis. It has also been investigated for its potential as an anti-cancer agent and as a treatment for addiction.